![molecular formula C3H12NO10P3 B107703 [Nitrilotris(methylene)]trisphosphonic acid N-oxide CAS No. 15834-10-3](/img/structure/B107703.png)
[Nitrilotris(methylene)]trisphosphonic acid N-oxide
Overview
Description
[Nitrilotris(methylene)]trisphosphonic acid N-oxide is an organophosphorus compound with the molecular formula C₃H₁₂NO₁₀P₃. It is known for its ability to act as a chelating agent and is widely used in various industrial applications due to its excellent scale inhibition properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [Nitrilotris(methylene)]trisphosphonic acid N-oxide typically involves the reaction of nitrilotriacetic acid with phosphorous acid and formaldehyde under acidic conditions. The reaction proceeds through the formation of intermediate compounds, which are subsequently oxidized to yield the final product .
Industrial Production Methods
Industrial production of this compound follows a similar synthetic route but is optimized for large-scale production. The reaction conditions are carefully controlled to ensure high yield and purity of the product. The process involves continuous monitoring of temperature, pH, and reactant concentrations .
Chemical Reactions Analysis
Types of Reactions
[Nitrilotris(methylene)]trisphosphonic acid N-oxide undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to form higher oxidation state derivatives.
Reduction: It can be reduced under specific conditions to yield lower oxidation state products.
Substitution: The phosphonic acid groups can undergo substitution reactions with other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines and alcohols. The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and yield .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield phosphonic acid derivatives, while substitution reactions can produce various substituted phosphonic acids .
Scientific Research Applications
[Nitrilotris(methylene)]trisphosphonic acid N-oxide has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of [Nitrilotris(methylene)]trisphosphonic acid N-oxide involves its ability to chelate metal ions. The compound forms stable complexes with metal ions, preventing them from participating in reactions that lead to scale formation and corrosion. This chelation process is facilitated by the multiple phosphonic acid groups present in the molecule, which provide multiple binding sites for metal ions .
Comparison with Similar Compounds
Similar Compounds
Aminotris(methylenephosphonic acid) N-oxide: Similar in structure and function, used as a scale inhibitor in industrial applications.
Phosphonic acid, (oxidonitrilo)tris(methylene)tris-: Another related compound with similar chelating properties.
Uniqueness
[Nitrilotris(methylene)]trisphosphonic acid N-oxide is unique due to its high stability and effectiveness in chelating metal ions even under harsh conditions. Its ability to form stable complexes with a wide range of metal ions makes it particularly valuable in industrial applications where scale formation and corrosion are significant concerns .
Properties
IUPAC Name |
1-phosphono-N,N-bis(phosphonomethyl)methanamine oxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H12NO10P3/c5-4(1-15(6,7)8,2-16(9,10)11)3-17(12,13)14/h1-3H2,(H2,6,7,8)(H2,9,10,11)(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJDKJZWFJWJOOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C([N+](CP(=O)(O)O)(CP(=O)(O)O)[O-])P(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H12NO10P3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201183023 |
Source
|
| Record name | P,P′,P′′-[(Oxidonitrilo)tris(methylene)]tris[phosphonic acid] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201183023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
15834-10-3 |
Source
|
| Record name | P,P′,P′′-[(Oxidonitrilo)tris(methylene)]tris[phosphonic acid] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15834-10-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | P,P′,P′′-[(Oxidonitrilo)tris(methylene)]tris[phosphonic acid] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201183023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [nitrilotris(methylene)]trisphosphonic acid N-oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.295 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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